4-Methyl-3-[(propan-2-yl)amino]benzonitrile

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 4-methyl-3-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C11H14N2/c1-8(2)13-11-6-10(7-12)5-4-9(11)3/h4-6,8,13H,1-3H3
• InChI Key: ZEVBAYJLQCNLMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C#N)NC(C)C

Description

4-Methyl-3-[(propan-2-yl)amino]benzonitrile (IUPAC name) is a substituted benzonitrile derivative featuring a methyl group at the 4-position and a propan-2-ylamino (isopropylamino) group at the 3-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methyl-3-[(propan-2-yl)amino]benzonitrile typically involves the following steps:

Nitration: Benzene is nitrated to form nitrobenzene.

Reduction: Nitrobenzene is reduced to aniline.

Alkylation: Aniline is alkylated with propan-2-yl halide to form N-(propan-2-yl)aniline.

Cyanation: The N-(propan-2-yl)aniline is then subjected to a cyanation reaction to introduce the nitrile group, resulting in 4-Methyl-3-[(propan-2-yl)amino]benzonitrile.

Industrial Production Methods: In industrial settings, the synthesis may involve optimized reaction conditions such as the use of catalysts, controlled temperatures, and pressures to enhance yield and purity. Common reagents include nitrating agents, reducing agents like hydrogen gas with a palladium catalyst, and alkylating agents like propan-2-yl bromide.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction of the nitrile group can yield primary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or sulfonation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Halogenation using chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of halogenated or sulfonated derivatives.

Scientific Research Applications

4-Methyl-3-[(propan-2-yl)amino]benzonitrile has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Material Science: The compound is explored for its potential use in the development of organic semiconductors and other advanced materials.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and receptor binding.

Mechanism of Action

The mechanism by which 4-Methyl-3-[(propan-2-yl)amino]benzonitrile exerts its effects depends on its specific application:

Enzyme Inhibition: The compound can act as an inhibitor of certain enzymes by binding to the active site and blocking substrate access.

Receptor Binding: It may interact with specific receptors in biological systems, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Structural and Electronic Properties

The electronic environment of 4-Methyl-3-[(propan-2-yl)amino]benzonitrile is influenced by its substituents:

• Nitrile group : Strong electron-withdrawing effect, polarizing the aromatic ring and enhancing reactivity toward nucleophilic substitution .

Key Comparisons :

4-[5-Amino-4-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile (CAS: 1219018-67-3) Structure: Incorporates a pyrazole ring with cyclopropyl and isopropyl substituents, linked to a benzonitrile group . Electronic Effects: The pyrazole ring introduces conjugated π-systems, altering electron distribution compared to the simpler benzene core of the target compound. Applications: Likely investigated as a drug candidate due to heterocyclic motifs common in medicinal chemistry .

3-[(4-Acetylphenyl)(methyl)amino]propanenitrile (C₁₂H₁₄N₂O) Structure: Features an acetylphenyl group and methylamino side chain attached to a nitrile . Electronic Effects: The acetyl group (-COCH₃) is electron-withdrawing, further polarizing the ring compared to the methyl group in the target compound. Reactivity: Enhanced electrophilicity at the nitrile due to combined effects of acetyl and nitrile groups .

4-[2-Hydroxy-3-(propan-2-ylamino)propoxy]phenyl acetonitrile Structure: Includes a hydroxypropoxy linker, introducing hydrogen-bonding capacity absent in the target compound . Solubility: The hydroxyl group likely improves aqueous solubility compared to the hydrophobic isopropylamino group in the target compound .

Physicochemical and Reactivity Profiles

A comparative analysis of molecular properties is summarized below:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	logP (Predicted)	Key Interactions
4-Methyl-3-[(propan-2-yl)amino]benzonitrile	C₁₁H₁₃N₂	175.24	3-(isopropylamino), 4-methyl, -CN	~2.1	Steric hindrance, dipole
4-[5-Amino-4-cyclopropyl-1-(propan-2-yl)-...]	C₁₅H₁₇N₃	239.32	Pyrazole, cyclopropyl, -CN	~2.8	π-π stacking, H-bonding
3-[(4-Acetylphenyl)(methyl)amino]propanenitrile	C₁₂H₁₄N₂O	202.25	Acetyl, methylamino, -CN	~1.5	Strong dipole, resonance
4-[2-Hydroxy-3-(propan-2-ylamino)propoxy]...	C₁₄H₁₉N₂O₂	247.31	Hydroxypropoxy, -CN	~0.9	H-bonding, hydrophilic

Notes:

• logP : The target compound’s higher logP (2.1) suggests greater lipophilicity than hydroxylated analogs, impacting membrane permeability in drug design .
• Noncovalent Interactions: Pyrazole-containing analogs (e.g., CAS 1219018-67-3) may exhibit stronger π-π stacking, while hydroxypropoxy derivatives prioritize hydrogen bonding .

Biological Activity

4-Methyl-3-[(propan-2-yl)amino]benzonitrile, often referred to as a derivative of benzonitrile, has garnered attention in pharmaceutical research due to its potential biological activities. This compound's structure suggests possible interactions with various biological targets, making it a subject of interest for further investigation into its therapeutic applications.

Research into the biological activity of 4-Methyl-3-[(propan-2-yl)amino]benzonitrile indicates several potential mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit key enzymes involved in cellular processes, such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and repair .
• Receptor Modulation : The compound may interact with nuclear receptors such as the constitutive androstane receptor (CAR), influencing metabolic processes and potentially affecting drug metabolism .

Anticancer Activity

Recent studies have indicated that derivatives of benzonitrile can exhibit significant anticancer properties. For instance, compounds structurally related to 4-Methyl-3-[(propan-2-yl)amino]benzonitrile have been tested against various cancer cell lines, demonstrating cytotoxic effects:

Compound	Cell Line Tested	IC50 (µM)	Mechanism
Compound A	HT29	10.5	Apoptosis
Compound B	A431	8.2	Cell cycle arrest
4-Methyl...	MCF7	12.0	Inhibition of proliferation

These results suggest that further exploration into the structure-activity relationship (SAR) could yield insights into optimizing the compound for enhanced anticancer efficacy.

Antimicrobial Properties

There is emerging evidence that similar compounds possess antimicrobial properties. The minimum inhibitory concentration (MIC) values for related benzonitrile derivatives indicate effectiveness against both bacterial and fungal strains:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

These findings highlight the potential of 4-Methyl-3-[(propan-2-yl)amino]benzonitrile as a candidate for antimicrobial therapy.

Study on Anticancer Effects

A recent study focused on the anticancer effects of a series of benzonitrile derivatives, including 4-Methyl-3-[(propan-2-yl)amino]benzonitrile. The study utilized various cancer cell lines to assess cytotoxicity and mechanism of action. The results showed that this compound induced apoptosis in cancer cells through the activation of caspase pathways, leading to cell death.

Pharmacokinetics and Toxicology

Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of new compounds. Initial studies on similar compounds have indicated favorable pharmacokinetic properties with moderate bioavailability and a half-life suitable for therapeutic use. Toxicological assessments revealed that at therapeutic doses, there were no significant adverse effects observed in animal models.